An In-Depth Technical Guide to the Physicochemical Properties of 1-Docosahexaenoyl-2-Stearoyl-sn-Glycero-3-Phosphatidylcholine
An In-Depth Technical Guide to the Physicochemical Properties of 1-Docosahexaenoyl-2-Stearoyl-sn-Glycero-3-Phosphatidylcholine
Introduction: Unveiling a Unique Phospholipid for Advanced Formulations
1-Docosahexaenoyl-2-Stearoyl-sn-Glycero-3-Phosphatidylcholine (DSPC), a highly specialized synthetic phospholipid, holds significant promise for the advancement of drug delivery systems and membrane biophysics research. Its unique asymmetric structure, featuring a saturated stearic acid at the sn-1 position and a polyunsaturated docosahexaenoic acid (DHA) at the sn-2 position, imparts distinct physicochemical properties that are of considerable interest to researchers, scientists, and drug development professionals. This technical guide provides a comprehensive overview of the core physicochemical characteristics of this lipid, offering insights into its behavior and potential applications.
The strategic placement of a stable saturated fatty acid alongside a fluidizing polyunsaturated fatty acid creates a molecule with a unique balance of structural integrity and dynamic potential. This guide will delve into the specifics of its chemical structure, solubility, thermal behavior, aggregation properties, and stability, providing a foundational understanding for its rational application in sophisticated lipid-based technologies.
Molecular Structure and Identity
1-Docosahexaenoyl-2-Stearoyl-sn-Glycero-3-Phosphatidylcholine is a glycerophospholipid with a choline headgroup. The defining features of this molecule are the two distinct fatty acid chains esterified to the glycerol backbone.
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sn-1 Position: Stearic acid (18:0), a saturated fatty acid with 18 carbon atoms.
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sn-2 Position: Docosahexaenoic acid (DHA, 22:6), a polyunsaturated fatty acid with 22 carbon atoms and six cis double bonds.
This specific arrangement results in the following key identifiers:
| Property | Value |
| Chemical Name | 1-Docosahexaenoyl-2-Stearoyl-sn-Glycero-3-Phosphatidylcholine |
| Synonyms | 1-Stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphocholine, SDPC, PC(18:0/22:6) |
| Molecular Formula | C₄₈H₈₄NO₈P |
| Molecular Weight | 834.16 g/mol [1] |
| CAS Number | 99264-99-0[1] |
The presence of both a saturated and a highly unsaturated fatty acid chain within the same molecule is critical to its function, influencing membrane fluidity and the formation of specialized membrane domains.
Solubility Profile
The amphipathic nature of 1-Docosahexaenoyl-2-Stearoyl-sn-Glycero-3-Phosphatidylcholine dictates its solubility. The polar phosphocholine headgroup confers hydrophilicity, while the long acyl chains are highly lipophilic.
Qualitative Solubility:
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Soluble: Chloroform, Methanol[1]
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Insoluble: Water
For practical applications, stock solutions are typically prepared in organic solvents. It is crucial to use high-purity solvents and handle the lipid under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation of the polyunsaturated DHA chain.
Thermal Properties: Phase Transition Behavior
The phase transition temperature (Tm), the temperature at which a lipid bilayer transitions from a rigid gel phase to a more fluid liquid-crystalline phase, is a critical parameter for lipid-based formulations. Due to the presence of the highly unsaturated DHA chain, the Tm of 1-Docosahexaenoyl-2-Stearoyl-sn-Glycero-3-Phosphatidylcholine is significantly lower than that of its disaturated counterparts.
This low Tm is a direct consequence of the kinks introduced by the multiple cis double bonds in the DHA chain, which disrupt the orderly packing of the lipid molecules and favor a fluid membrane state.
Experimental Protocol: Determination of Phase Transition Temperature by Differential Scanning Calorimetry (DSC)
Differential Scanning Calorimetry is a powerful technique to determine the thermotropic properties of lipids.
Objective: To determine the phase transition temperature (Tm) of 1-Docosahexaenoyl-2-Stearoyl-sn-Glycero-3-Phosphatidylcholine.
Methodology:
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Sample Preparation:
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Accurately weigh 1-2 mg of the lipid into a DSC sample pan.
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Add a precise volume of an appropriate buffer (e.g., phosphate-buffered saline, PBS) to achieve the desired lipid concentration (typically 10-20 mg/mL).
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Seal the pan hermetically to prevent solvent evaporation.
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Hydrate the lipid by heating the sample to a temperature above the expected Tm, followed by vortexing or gentle agitation.
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Allow the sample to equilibrate at a defined temperature for a set period.
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DSC Analysis:
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Place the sample pan and a reference pan (containing the same buffer) into the DSC instrument.
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Equilibrate the system at a temperature well below the expected Tm.
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Scan the temperature at a controlled rate (e.g., 1-2°C/min) over a range that encompasses the expected phase transition.
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Record the heat flow as a function of temperature.
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Data Analysis:
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The phase transition will be observed as an endothermic peak on the thermogram.
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The temperature at the peak maximum is typically reported as the Tm.
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Aggregation Behavior in Aqueous Media
Like other phospholipids, 1-Docosahexaenoyl-2-Stearoyl-sn-Glycero-3-Phosphatidylcholine is expected to self-assemble into various structures in an aqueous environment. The type of aggregate formed is largely determined by the packing parameter of the lipid, which relates the volume of the hydrophobic chains to the area of the hydrophilic headgroup and the chain length.
Given its two long acyl chains, this phospholipid likely has a packing parameter that favors the formation of bilayer structures , such as liposomes (unilamellar or multilamellar vesicles), rather than micelles. The cylindrical shape of such double-chained phospholipids promotes the formation of lamellar phases.
Critical Micelle Concentration (CMC)
The Critical Micelle Concentration is the concentration of a surfactant above which micelles form. For double-chained phospholipids that preferentially form bilayers, the CMC is typically very low, often in the nanomolar to micromolar range. This makes its experimental determination challenging. While a specific CMC value for 1-Docosahexaenoyl-2-Stearoyl-sn-Glycero-3-Phosphatidylcholine is not documented, it is expected to be extremely low.
Experimental Protocol: Liposome Formation by Thin-Film Hydration
This is a common method for preparing liposomes from dried lipid films.
Objective: To form liposomes from 1-Docosahexaenoyl-2-Stearoyl-sn-Glycero-3-Phosphatidylcholine.
Methodology:
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Film Formation:
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Dissolve the lipid in a suitable organic solvent (e.g., chloroform or a chloroform/methanol mixture) in a round-bottom flask.
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Remove the solvent using a rotary evaporator to form a thin, uniform lipid film on the inner surface of the flask.
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Place the flask under high vacuum for at least 2 hours to remove any residual solvent.
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Hydration:
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Add an aqueous buffer (e.g., PBS) to the flask.
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Hydrate the lipid film by gentle agitation, such as swirling or vortexing, at a temperature above the lipid's Tm.
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This process results in the formation of multilamellar vesicles (MLVs).
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Size Reduction (Optional):
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To produce smaller, unilamellar vesicles, the MLV suspension can be subjected to sonication or extrusion through polycarbonate membranes with a defined pore size.
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Stability and Handling
The presence of the polyunsaturated DHA chain makes 1-Docosahexaenoyl-2-Stearoyl-sn-Glycero-3-Phosphatidylcholine susceptible to oxidation. Therefore, proper handling and storage are crucial to maintain its integrity.
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Storage: The lipid should be stored at -20°C or lower in a tightly sealed container under an inert atmosphere. Long-term stability of at least two years can be expected under these conditions[3].
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Handling: When working with the lipid, it is advisable to use deoxygenated solvents and to keep the solutions under an inert gas. Exposure to light, heat, and oxygen should be minimized to prevent oxidative degradation of the DHA chain.
Studies have shown that DHA-containing oils in the form of phospholipids are more resistant to oxidative degradation compared to their triglyceride and ethyl ester forms[4][5][6][7]. After a 10-week oxidation period, approximately 90% of the initial DHA was retained in the phospholipid form[4][6][7].
Conclusion and Future Perspectives
1-Docosahexaenoyl-2-Stearoyl-sn-Glycero-3-Phosphatidylcholine is a phospholipid with a unique molecular architecture that results in a low phase transition temperature and a propensity to form fluid bilayer structures. Its asymmetric nature, combining a saturated and a polyunsaturated acyl chain, makes it a valuable tool for researchers investigating membrane properties, lipid-protein interactions, and the formation of lipid rafts. For drug development professionals, this lipid offers the potential to create highly fluid and dynamic liposomal delivery systems.
Further research is warranted to fully elucidate the specific physicochemical parameters of this lipid, such as its precise Tm and CMC, and to explore its behavior in more complex, multi-component lipid systems that more closely mimic biological membranes. Such studies will undoubtedly unlock the full potential of this fascinating molecule in both fundamental research and pharmaceutical applications.
References
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Miyashita, K., Nara, E., & Ota, T. (1997). Oxidative Stability of Docosahexaenoic Acid-containing Oils in the Form of Phospholipids, Triacylglycerols, and Ethyl Esters. Bioscience, Biotechnology, and Biochemistry, 61(12), 2085-2088. [Link]
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Miyashita, K., Nara, E., & Ota, T. (1997). Oxidative stability of docosahexaenoic acid-containing oils in the form of phospholipids, triacylglycerols, and ethyl esters. Bioscience, Biotechnology, and Biochemistry, 61(12), 2085–2088. [Link]
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Miyashita, K., Nara, E., & Ota, T. (1997). Oxidative Stability of Docosahexaenoic Acid-containing Oils in the Form of Phospholipids, Triacylglycerols, and Ethyl Esters. Bioscience, Biotechnology, and Biochemistry, 61(12), 2085-2088. [Link]
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Miyashita, K., Nara, E., & Ota, T. (1997). Oxidative Stability of Docosahexaenoic Acid-containing Oils in the Form of Phospholipids, Triacylglycerols, and Ethyl Esters. Bioscience, Biotechnology, and Biochemistry, 61(12), 2085-2088. [Link]
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Stillwell, W., Shaikh, S. R., Zerouga, M., Siddiqui, R., & Wassall, S. R. (2005). Docosahexaenoic acid affects structure and function of model and biological membranes. Chemistry and physics of lipids, 136(1-2), 31–43. [Link]
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Miyazawa, T., Fujimoto, K., & Oikawa, S. (1994). Oxidative stability of polyunsaturated fatty acid in phosphatidylcholine liposomes. Journal of nutritional science and vitaminology, 40(4), 367–376. [Link]
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ResearchGate. (n.d.). Table 1 Critical micelle concentration of DOPE, DOPC, and the mixture.... Retrieved from [Link]
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Holte, L. L., & Gawrisch, K. (1997). Dehydration induces lateral expansion of polyunsaturated 18:0-22:6 phosphatidylcholine in a new lamellar phase. Biophysical journal, 72(5), 2268–2275. [Link]
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